N-Desmethyl Tamoxifen Hydrochloride
N-Desmethyl Tamoxifen Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
15917-65-4
VCID:
VC0014757
InChI:
InChI=1S/C25H27NO.ClH/c1-3-24(20-10-6-4-7-11-20)25(21-12-8-5-9-13-21)22-14-16-23(17-15-22)27-19-18-26-2;/h4-17,26H,3,18-19H2,1-2H3;1H/b25-24-;
SMILES:
CCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCNC)C3=CC=CC=C3.Cl
Molecular Formula:
C25H28ClNO
Molecular Weight:
393.9 g/mol
N-Desmethyl Tamoxifen Hydrochloride
CAS No.: 15917-65-4
Reference Standards
VCID: VC0014757
Molecular Formula: C25H28ClNO
Molecular Weight: 393.9 g/mol
| CAS No. | 15917-65-4 |
|---|---|
| Product Name | N-Desmethyl Tamoxifen Hydrochloride |
| Molecular Formula | C25H28ClNO |
| Molecular Weight | 393.9 g/mol |
| IUPAC Name | 2-[4-[(Z)-1,2-diphenylbut-1-enyl]phenoxy]-N-methylethanamine;hydrochloride |
| Standard InChI | InChI=1S/C25H27NO.ClH/c1-3-24(20-10-6-4-7-11-20)25(21-12-8-5-9-13-21)22-14-16-23(17-15-22)27-19-18-26-2;/h4-17,26H,3,18-19H2,1-2H3;1H/b25-24-; |
| Standard InChIKey | GMLHJWZEYLTNJW-BJFQDICYSA-N |
| Isomeric SMILES | CC/C(=C(\C1=CC=CC=C1)/C2=CC=C(C=C2)OCCNC)/C3=CC=CC=C3.Cl |
| SMILES | CCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCNC)C3=CC=CC=C3.Cl |
| Canonical SMILES | CCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCNC)C3=CC=CC=C3.Cl |
| Synonyms | (Z)-2-[4-(1,2-Diphenyl-1-butenyl)phenoxy]-N-methylethanamine Hydrochloride;_x000B_N-Demethyltamoxifen Hydrochloride; |
| PubChem Compound | 24200424 |
| Last Modified | Nov 11 2021 |
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